Cas no 63279-39-0 (Naphthalene, 1-bromo-4-(methylthio)-)

• Product Name: Naphthalene, 1-bromo-4-(methylthio)-
• CAS No: 63279-39-0
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• CID: 426881
• PubChem ID: 12357823
• Update Time: 2025-04-19

Naphthalene, 1-bromo-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-4-(methylthio)-
• 1-bromo-4-methylsulfanylnaphthalene
• 63279-39-0
• DTXSID20493854
• (4-bromonaphthalen-1-yl)(methyl)sulfane
• 1-Bromo-4-(methylsulfanyl)naphthalene
• (4-bromo-(1)naphthyl)-methyl sulfide

• Inchi： 1S/C11H9BrS/c1-13-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： UNAQFSODBLBNTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)SC

Computed Properties

• Exact Mass: 251.96087
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0